8-{[benzyl(ethyl)amino]methyl}-3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one

• IUPAC Name: 8-[[benzyl(ethyl)amino]methyl]-3-(4-chlorophenyl)-7-hydroxychromen-4-one
• InChI: InChI=1S/C25H22ClNO3/c1-2-27(14-17-6-4-3-5-7-17)15-21-23(28)13-12-20-24(29)22(16-30-25(20)21)18-8-10-19(26)11-9-18/h3-13,16,28H,2,14-15H2,1H3
• InChI Key: FLCQDSLSXMMQED-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC2=C(C=CC3=C2OC=C(C3=O)C4=CC=C(C=C4)Cl)O
• Molecular Formula: C25H22ClNO3
• Molecular Weight: 419.9 g/mol

Description

8-{[benzyl(ethyl)amino]methyl}-3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one, also known as CDM-12, is a synthetic compound that has been of interest to researchers due to its potential applications in the field of medicine. This compound belongs to the class of chromone derivatives and has been found to exhibit various biological activities that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 8-{[benzyl(ethyl)amino]methyl}-3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one is not fully understood, but it has been suggested that the compound may exert its biological effects by inhibiting certain enzymes or signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
8-{[benzyl(ethyl)amino]methyl}-3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one has been found to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the suppression of inflammatory responses, and the inhibition of viral replication.

Advantages and Limitations for Lab Experiments

One advantage of using 8-{[benzyl(ethyl)amino]methyl}-3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one in lab experiments is its ability to exhibit multiple biological activities, which makes it a versatile compound for investigating various diseases. However, one limitation is that the compound may exhibit cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 8-{[benzyl(ethyl)amino]methyl}-3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one. One potential area of investigation is the development of more efficient synthesis methods for the compound. Additionally, researchers may explore the potential of 8-{[benzyl(ethyl)amino]methyl}-3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one in combination with other compounds for the treatment of diseases. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in medicine.

Synthesis Methods

The synthesis of 8-{[benzyl(ethyl)amino]methyl}-3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one involves the reaction of 4-chlorophenacyl chloride with 7-hydroxy-4H-chromen-4-one in the presence of triethylamine to form the intermediate compound, which is then reacted with benzyl(ethyl)amine to yield the final product.

Scientific Research Applications

8-{[benzyl(ethyl)amino]methyl}-3-(4-chlorophenyl)-7-hydroxy-4H-chromen-4-one has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Researchers have been investigating the potential of this compound in the treatment of various diseases such as cancer, viral infections, and inflammatory disorders.